Cas no 1798537-67-3 (1-(2-bromobenzenesulfonyl)-3-[(furan-2-yl)methanesulfonyl]pyrrolidine)

• Product Name: 1-(2-bromobenzenesulfonyl)-3-[(furan-2-yl)methanesulfonyl]pyrrolidine
• CAS No: 1798537-67-3
• MF: C₁₅H₁₆BrNO₅S₂
• MW: 434.325241088867
• CID: 5377027
• Update Time: 2025-10-05

1-(2-bromobenzenesulfonyl)-3-[(furan-2-yl)methanesulfonyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-[(2-Bromophenyl)sulfonyl]-3-[(2-furanylmethyl)sulfonyl]pyrrolidine
• 1-(2-bromobenzenesulfonyl)-3-[(furan-2-yl)methanesulfonyl]pyrrolidine

• Inchi： 1S/C15H16BrNO5S2/c16-14-5-1-2-6-15(14)24(20,21)17-8-7-13(10-17)23(18,19)11-12-4-3-9-22-12/h1-6,9,13H,7-8,10-11H2
• InChI Key： SCTJEWXQWQUWEN-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC=C2Br)(=O)=O)CCC(S(CC2=CC=CO2)(=O)=O)C1

Experimental Properties

• Density: 1.70±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 630.3±65.0 °C(Predicted)
• pka: -8.11±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(2-bromobenzenesulfonyl)-3-[(furan-2-yl)methanesulfonyl]pyrrolidine

Professional Introduction to Compound with CAS No. 1798537-67-3 and Product Name: 1-(2-bromobenzenesulfonyl)-3-[(furan-2-yl)methanesulfonyl]pyrrolidine

The compound with the CAS number 1798537-67-3 and the product name 1-(2-bromobenzenesulfonyl)-3-[(furan-2-yl)methanesulfonyl]pyrrolidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug discovery and development. The presence of both 2-bromobenzenesulfonyl and (furan-2-yl)methanesulfonyl groups in its framework suggests a unique set of chemical properties that make it a promising candidate for further investigation.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The pyrrolidine core in this compound is particularly noteworthy, as it is a common motif found in bioactive molecules. Pyrrolidine derivatives have been extensively studied for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. The incorporation of sulfonyl groups further enhances the pharmacological potential of this compound by improving its solubility and binding affinity.

The 2-bromobenzenesulfonyl moiety introduces a bromine atom, which can serve as a handle for further functionalization through cross-coupling reactions. This feature is particularly valuable in synthetic organic chemistry, where such transformations are frequently employed to construct complex molecular architectures. Additionally, the (furan-2-yl)methanesulfonyl group contributes to the compound's overall electronic properties, influencing its reactivity and interaction with biological targets. These structural elements collectively contribute to the compound's multifaceted nature, making it a versatile tool for medicinal chemists.

In the context of drug discovery, the synthesis and characterization of this compound have opened up new avenues for exploring its pharmacological effects. Preliminary studies have suggested that it may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation. The pyrrolidine scaffold, combined with the sulfonyl groups, appears to confer a balance between potency and selectivity, which are critical factors in the development of effective therapeutics.

The use of computational methods has also played a crucial role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its binding interactions with potential targets, helping to rationalize its pharmacological effects. These computational approaches are increasingly integral to modern drug discovery, enabling researchers to predict and optimize the properties of novel compounds before they are synthesized in the lab.

Furthermore, the environmental impact of synthesizing such complex molecules is an important consideration. Green chemistry principles have been applied to develop more sustainable synthetic routes for this compound. By minimizing waste and reducing energy consumption, these methods align with broader efforts to make pharmaceutical production more environmentally friendly. This underscores the growing emphasis on sustainability within the chemical industry.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it attractive for use in materials science and agrochemicals as well. For instance, derivatives of this compound could be explored as precursors for advanced polymers or as active ingredients in crop protection agents. Such interdisciplinary applications highlight the versatility of modern chemical research.

As research continues to progress, collaborations between academic institutions and industry partners will be essential for translating laboratory findings into tangible benefits for society. The development of novel compounds like this one relies on a concerted effort from chemists, biologists, and pharmacologists working together to uncover new therapeutic strategies. This collaborative approach is key to advancing our understanding of disease mechanisms and developing effective treatments.

In conclusion, the compound with CAS number 1798537-67-3 and product name 1-(2-bromobenzenesulfonyl)-3-[(furan-2-yl)methanesulfonyl]pyrrolidine represents a significant contribution to the field of pharmaceutical chemistry. Its complex structure and multifaceted properties make it a promising candidate for further investigation into drug discovery and beyond. As research continues to evolve, this compound will undoubtedly play a vital role in shaping the future of medicinal chemistry.